2-Formyl-6-hydroxybenzonitrile

• CAS No.: 73289-82-4
• Molecular Formula: C8H5NO2
• Molecular Weight: 147.13 g/mol
• IUPAC Name: 2-formyl-6-hydroxybenzonitrile
• InChI: InChI=1S/C8H5NO2/c9-4-7-6(5-10)2-1-3-8(7)11/h1-3,5,11H
• InChI Key: YEYAXXBUWPTNPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)O)C#N)C=O

Description

2-Formyl-6-hydroxybenzonitrile: is a chemical compound with the molecular formula and a molecular weight of approximately 119.12 g/mol.

• It is also known by other names, including Salicylonitrile , o-Cyanophenol , and o-Hydroxybenzonitrile .
• The compound features a benzene ring substituted with a formyl group (CHO) at position 2 and a hydroxy group (OH) at position 6.

Preparation Methods

Synthetic Routes: One common synthetic route involves the reaction of (salicylonitrile) with (methanal) under acidic conditions. The formyl group is introduced at the ortho position to the hydroxy group.

Reaction Conditions: Acid-catalyzed condensation reactions are typically carried out in solvents like ethanol or methanol.

Industrial Production: While not widely produced industrially, laboratory-scale synthesis is feasible.

Chemical Reactions Analysis

Reactivity: 2-Formyl-6-hydroxybenzonitrile can undergo various reactions

Common Reagents and Conditions:

Major Products: The major products depend on the specific reaction conditions.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactive properties.

Medicine: Notable for its potential pharmacological applications.

Industry: Limited industrial applications due to its specialized nature.

Mechanism of Action

• The compound’s mechanism of action varies based on its specific application.
• In biological systems, it may interact with enzymes, receptors, or cellular pathways.
• Further research is needed to elucidate specific targets and pathways.

Comparison with Similar Compounds

Similar Compounds: Other hydroxybenzonitriles, such as and , share structural similarities.

Uniqueness: 2-Formyl-6-hydroxybenzonitrile’s unique combination of formyl and hydroxy groups distinguishes it from related compounds.

Remember that while this compound has intriguing properties, its broader applications are still being explored. Researchers continue to investigate its potential in various fields.